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Compound of Interest

5-(2-Aminoethyl)thiazol-2-amine
Compound Name:

dihydrochloride
CAS No.: 105774-05-8
Cat. No.: B172021

Get Quote

Core Technical Overview

Amthamine (Amino-thiazole-ethanamine) is a potent, highly selective histamine H2 receptor
agonist.[1][2][3][4][5] In research applications, it is almost exclusively supplied as the
dihydrobromide salt (

).

While the salt form confers water solubility, researchers frequently encounter precipitation or
stability issues when attempting to create high-concentration stock solutions (>50 mM) for in
Vivo microinjections or osmotic minipumps. This guide addresses the thermodynamic and
kinetic solubility barriers of Amthamine and provides validated protocols for reliable
experimentation.

Solubility Matrix: Limits & Solvents
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Max Solubility o ] Application
Solvent Stability (Solution)
(approx.)[6] Context
o Preferred for in vitro
Water (Deionized) 100 mM (~32 mg/mL) < 24 Hours (4°C) o
and acute in vivo use.
Long-term stock
storage; requires
DMSO 100 mM (~32 mg/mL) ~1 Month (-20°C) o
dilution before
biological use.
Not recommended.
Ethanol <10 mM Unstable - ]
Poor solubility profile.
Salts in PBS can
) reduce solubility via
PBS (pH 7.4) ~50 mM Immediate Use

the common ion
effect.

Critical Note: Solubility is batch-dependent due to hydration states. Always check the Batch
Specific Molecular Weight (MW) on your vial. The generic MW is 319.06 g/mol , but hydrated
batches may be higher.

Troubleshooting Guide (Q&A)

Q1: I am trying to make a 100 mM stock in water, but |
see a fine precipitate. How do | fix this?

Diagnosis: This is likely a kinetic solubility issue. While 100 mM is thermodynamically possible,
the dissolution rate is slow at room temperature, or the water is too cold. The Fix:

» Vortex vigorously for 60 seconds.
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e Warm the solution to 37°C in a water bath for 5-10 minutes.
e Sonicate (ultrasonic bath) for 2 minutes if available.

e Result: The solution should become clear. If it remains cloudy, filter through a 0.22 um PVDF
filter, but be aware the actual concentration may now be lower than calculated.

Q2: Can | adjust the pH of the stock solution to neutral
(pH 7.0) to improve cell compatibility?

Diagnosis:Do not neutralize the high-concentration stock. Explanation: Amthamine is supplied
as a dihydrobromide salt. The acidic environment created by the HBr maintains the compound
in its ionized, soluble form. The Fix:

o Keep the stock solution acidic (as dissolved in water).

o Perform the dilution into your assay buffer (e.g., Krebs-Ringer or Media) at the time of the
experiment. The buffering capacity of the media (HEPES/Bicarbonate) will neutralize the
small volume of drug added without causing precipitation.

Q3: My "frozen" water stock solution precipitated after
thawing. Is it ruined?

Diagnosis: Freeze-thaw instability. Explanation: Water expands upon freezing, and micro-
gradients in concentration during the freezing process can force the salt out of solution (salting
out). The Fix:

e Prevention: We strongly recommend making aqueous solutions fresh. If you must store
them, use DMSO for the stock.

o Recovery: Attempt to re-dissolve by warming to 37°C and vortexing. If a precipitate remains
after warming, the compound has likely degraded or formed an irreversible crystal lattice;
discard and prepare fresh.

Q4: | need a high concentration for an osmotic
minipump (in vivo). What solvent should | use?
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Diagnosis: Long-term stability at body temperature (37°C). Explanation: Amthamine in water
degrades via oxidation or hydrolysis over days at 37°C. The Fix:

o Use sterile saline (0.9%) rather than pure water to match osmolarity, but keep concentrations
below 50 mM to avoid clogging the pump.

» For higher concentrations, consider a vehicle of 50% DMSO / 50% Saline (if the animal
model tolerates it) or check literature for citrate buffer compatibility, though this often requires

validation.

Visualizing the Workflow & Mechanism
Workflow: Preparation Decision Tree

Use this logic flow to determine the correct preparation method based on your experimental
timeline.
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Warm to 37°C if cloudy. DMSO (Anhydrous)

Dissolve max 100mM.
Aliquot & Freeze -20°C.
Dilute 1:1000 into media.
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Figure 1: Decision matrix for solubilizing Amthamine dihydrobromide based on experimental

requirements.

Biological Mechanism: Why Solubility Matters
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To achieve H2 receptor activation, Amthamine must remain soluble to bind the orthosteric site.
Precipitation leads to "silent" failures where the drug concentration is lower than calculated,
failing to drive the Gs-protein cascade.

(Soluble) (GPCR)

Synthesis

Click to download full resolution via product page

Figure 2: The H2 receptor signaling cascade activated by soluble Amthamine.

Validated Experimental Protocols
Protocol A: Preparation of 10 mM Aqueous Stock (For
Acute Use)

Target Audience: In vivo researchers (IV/IP injection)

Calculate: Determine mass using the batch-specific MW (check CoA).
o Example: For 10 mL of 10 mM solution using generic MW (319.06): Need 31.9 mg.

o Weigh: Rapidly weigh the powder. Amthamine salts are hygroscopic; minimize exposure to
air.

o Dissolve: Add 80% of the final volume (8 mL) of deionized water or saline.
» Agitate: Vortex for 30 seconds.

¢ Adjust: Add remaining solvent to reach 10 mL.

« Filter: Syringe filter (0.22 um) for sterility.

e Use: Administer within 4—6 hours. Discard remainder.
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Protocol B: Preparation of 100 mM DMSO Stock (For
Storage)

Target Audience: In vitro / Cell culture

Weigh: 31.9 mg of Amthamine 2HBr.

e Dissolve: Add 1.0 mL of high-grade anhydrous DMSO.

e Vortex: Solution should be clear and slightly yellow/colorless.
 Aliquot: Dispense 50 L aliquots into light-protective tubes.

o Store: Freeze at -20°C. Stable for up to 6 months.

o Usage: Thaw ONE aliquot. Dilute 1:1000 into culture media to achieve 100 puM final
concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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